Cas no 1805590-55-9 (3,4-Bis(trifluoromethyl)-2-methylmandelic acid)
1805590-55-9 structure
Product Name:3,4-Bis(trifluoromethyl)-2-methylmandelic acid
CAS No:1805590-55-9
MF:C11H8F6O3
MW:302.16984462738
CID:5002851
Update Time:2023-08-25
3,4-Bis(trifluoromethyl)-2-methylmandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Bis(trifluoromethyl)-2-methylmandelic acid
-
- Inchi: 1S/C11H8F6O3/c1-4-5(8(18)9(19)20)2-3-6(10(12,13)14)7(4)11(15,16)17/h2-3,8,18H,1H3,(H,19,20)
- InChI Key: VEPURIFSOWIDPR-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(F)(F)F)C=CC(C(C(=O)O)O)=C1C)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 364
- XLogP3: 3
- Topological Polar Surface Area: 57.5
3,4-Bis(trifluoromethyl)-2-methylmandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010012533-1g |
3,4-Bis(trifluoromethyl)-2-methylmandelic acid |
1805590-55-9 | 97% | 1g |
1,519.80 USD | 2021-07-05 |
3,4-Bis(trifluoromethyl)-2-methylmandelic acid Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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